Cas no 886763-05-9 (2-Methyl-4-(trifluoroMethoxy)iodobenzene)

• Product Name: 2-Methyl-4-(trifluoroMethoxy)iodobenzene
• CAS No: 886763-05-9
• MF: C₈H₆F₃IO
• MW: 302.032325267792
• MDL: MFCD07368714
• CID: 1029239
• PubChem ID: 24885037
• Update Time: 2025-04-20

2-Methyl-4-(trifluoroMethoxy)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2-methyl-4-(trifluoromethoxy)benzene
• 2-IODO-5-(TRIFLUOROMETHOXY)TOLUENE
• 2-Methyl-4-(trifluoromethoxy)iodobenzene
• 2-Methyl-4-(trifluoromethoxy)iodobenzene, 97%
• PS-7126
• CS-0358186
• MFCD07368714
• SCHEMBL2526660
• 886763-05-9
• DTXSID70382567
• 2-METHYL-4-(TRIFLUOROMETHOXY) IODOBENZENE
• AKOS022171916
• 2-Methyl-4-(trifluoroMethoxy)iodobenzene

• MDL： MFCD07368714
• Inchi： 1S/C8H6F3IO/c1-5-4-6(2-3-7(5)12)13-8(9,10)11/h2-4H,1H3
• InChI Key： YLCOLVIMVHKUKE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C)OC(F)(F)F

Computed Properties

• Exact Mass: 301.94155g/mol
• Monoisotopic Mass: 301.94155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.776 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.508

2-Methyl-4-(trifluoroMethoxy)iodobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers